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Compound of Interest

Compound Name: ML202

Cat. No.: B560308

Get Quote

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is a critical first step in ensuring the reliability and reproducibility of experimental

results. This document provides detailed application notes and protocols for the preparation of

stock solutions of ML202, a selective allosteric modulator of human pyruvate kinase M2 (hPK-

M2).

Application Notes
ML202 is a valuable tool for studying the role of PKM2 in various cellular processes. To ensure

its effective use, proper handling and preparation of stock solutions are paramount. The

following notes summarize the key properties and recommendations for working with ML202.

Physicochemical Properties
A thorough understanding of the physicochemical properties of ML202 is essential for accurate

stock solution preparation.
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Property Value Source

Molecular Formula C₁₈H₁₇N₃O₃S₂ [1]

Molecular Weight 387.48 g/mol [1][2]

Appearance Solid [3]

Purity Typically >98% (HPLC) [1]

Solubility
ML202 is known to be soluble in dimethyl sulfoxide (DMSO). While exhaustive quantitative

solubility data is not widely published, it is commercially available as a 10 mM solution in

DMSO, indicating solubility at this concentration. For higher concentrations, it is recommended

to perform small-scale solubility tests before preparing a large stock. Solubility in aqueous

buffers is expected to be low.

Solvent Known Solubility

DMSO
Soluble. A 10 mM solution is commercially

available.

Ethanol Data not readily available.

Storage and Stability
Proper storage of both the solid compound and its stock solutions is crucial to maintain its

integrity and activity.
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Form
Storage
Temperature

Recommended
Duration

Notes

Solid -20°C or +4°C

Up to 24 months if the

vial is kept tightly

sealed.

Stock Solution in

DMSO
-20°C Up to 1 month.

Stock Solution in

DMSO
-80°C Up to 6 months.

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into single-use volumes. Before use, allow the vial

to equilibrate to room temperature for at least one hour before opening.

Experimental Protocols
The following protocols provide a step-by-step guide for the preparation and stability

assessment of ML202 stock solutions.

Protocol 1: Preparation of a 10 mM ML202 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML202 in DMSO.

Materials:

ML202 solid

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Determine the required mass of ML202:

Use the following formula to calculate the mass of ML202 needed to prepare the desired

volume of a 10 mM stock solution: Mass (mg) = Desired Volume (mL) x 10 mmol/L x

387.48 g/mol x (1 mg / 1000 µg) x (1000 µL / 1 mL) / 1000 Simplified:Mass (mg) = Desired

Volume (mL) x 3.8748

Example for 1 mL of 10 mM stock solution: Mass (mg) = 1 mL x 3.8748 = 3.875 mg

Weigh the ML202 solid:

On a calibrated analytical balance, carefully weigh the calculated mass of ML202 into a

sterile microcentrifuge tube.

Dissolve the ML202:

Add the calculated volume of DMSO to the tube containing the ML202 solid.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution if

necessary, but be cautious of potential compound degradation with excessive heat.

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

Clearly label each aliquot with the compound name (ML202), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Workflow for Preparing ML202 Stock Solution
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Caption: Workflow for the preparation of ML202 stock solutions.
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Protocol 2: Assessment of ML202 Stock Solution
Stability by HPLC
This protocol provides a general framework for assessing the stability of an ML202 stock

solution over time using High-Performance Liquid Chromatography (HPLC).

Objective: To determine the stability of ML202 in DMSO at a specific storage temperature by

monitoring its purity and concentration over time.

Materials:

ML202 stock solution (e.g., 10 mM in DMSO)

HPLC-grade solvents (e.g., acetonitrile, water, formic acid)

HPLC system with a UV detector and a suitable column (e.g., C18)

Autosampler vials

Procedure:

Initial Analysis (Time Zero):

Prepare a fresh stock solution of ML202 in DMSO as described in Protocol 1.

Immediately dilute a small aliquot of the stock solution to a suitable concentration for

HPLC analysis (e.g., 10-100 µM) using the mobile phase or a compatible solvent.

Inject the diluted sample into the HPLC system and record the chromatogram.

The peak area and retention time of the main ML202 peak at this initial time point will

serve as the baseline (100% reference).

Storage of Stability Samples:

Store the aliquots of the stock solution under the desired storage conditions (e.g., -20°C,

4°C, room temperature). Protect from light if the compound is light-sensitive.
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Analysis at Subsequent Time Points:

At predetermined time points (e.g., 1 week, 2 weeks, 1 month, 3 months, 6 months),

retrieve an aliquot from storage.

Allow the aliquot to thaw completely and equilibrate to room temperature.

Prepare a diluted sample for HPLC analysis in the same manner as the initial analysis.

Inject the sample and record the chromatogram under the same HPLC conditions.

Data Analysis:

Compare the peak area of ML202 at each time point to the peak area at time zero. A

significant decrease in the peak area suggests degradation.

Examine the chromatograms for the appearance of new peaks, which may indicate the

formation of degradation products.

Calculate the percentage of the remaining ML202 at each time point relative to the initial

measurement.

A common acceptance criterion for stability is that the concentration remains within ±10-

15% of the initial concentration.

Signaling Pathway Diagram

Pyruvate Kinase M2 (PKM2) Regulation

Phosphoenolpyruvate (PEP) Active PKM2 (Tetramer)+ ADP

Inactive PKM2 (Dimer)

Pyruvate+ ATP

ML202 Allosteric Activation

Click to download full resolution via product page
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Caption: Allosteric activation of PKM2 by ML202.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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